Methyl 4-(hexanoylamino)benzoate

• Molecular Formula: C14H19NO3
• Molecular Weight: 249.3 g/mol
• IUPAC Name: methyl 4-(hexanoylamino)benzoate
• InChI: InChI=1S/C14H19NO3/c1-3-4-5-6-13(16)15-12-9-7-11(8-10-12)14(17)18-2/h7-10H,3-6H2,1-2H3,(H,15,16)
• InChI Key: LZCJIBUYZBWJBF-UHFFFAOYSA-N
• SMILES: CCCCCC(=O)NC1=CC=C(C=C1)C(=O)OC

Description

Methyl 4-(hexanoylamino)benzoate is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-aminobenzoate (500 mg, 3.31 mmol) in anhydrous pyridine (10 mL) was added dropwise hexanoyl chloride (550 μl) at 0° C. After 5 min the temperature was allowed to warm up to rt. After 90 min aminomethyl resin (Polymers Laboratories PL-AMS, 1.93 mmol/g, 720 mg) was added and the resulting mixture was stirred overnight at rt. After filtration and rinsing the resin, water (125 mL) was added to the filtrate and a white solid precipated out. Filtration and washing with water gave a solid which was dried under vacuo at 60° C. overnight. The title compound (699 mg) was obtained as a white solid (85%) in 96.9% purity by HPLC (MaxPlot detection between 230 and 400 mn).